Cas no 40797-39-5 (Tetra-n-dodecylammonium iodide)

• Product Name: Tetra-n-dodecylammonium iodide
• CAS No: 40797-39-5
• MF: C₄₈H₁₀₀IN
• MW: 818.218788146973
• CID: 89443
• PubChem ID: 3084801
• Update Time: 2025-04-18

Tetra-n-dodecylammonium iodide Chemical and Physical Properties

Names and Identifiers

• Tetra-n-dodecylammonium iodide
• tetradodecylazanium,iodide
• EINECS 255-086-4
• Tetra-dodecyl-ammonium
• tetra-Dodecylammonium iodide
• MFCD00051856
• N,N,N-Tridodecyldodecan-1-aminium iodide
• NS00089005
• 40797-39-5
• SCHEMBL2531648
• CS-0452211
• DTXSID50961213
• Tetradodecylammonium iodide
• tetradodecylazanium;iodide
• tetradodecylazanium iodide
• OBMLOTDECOTAGU-UHFFFAOYSA-M
• G77670

• MDL： MFCD00051856
• Inchi： 1S/C48H100N.HI/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;/h5-48H2,1-4H3;1H/q+1;/p-1
• InChI Key： OBMLOTDECOTAGU-UHFFFAOYSA-M
• SMILES： [I-].[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC
• BRN： 5844188

Computed Properties

• Exact Mass: 817.69000
• Monoisotopic Mass: 817.69
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 44
• Complexity: 468
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: solid
• Melting Point: 116-117°C
• Boiling Point: °Cat760mmHg
• Flash Point: 166.0±27.9 °C
• PSA: 0.00000
• LogP: 14.49080
• Sensitiveness: Light Sensitive
• Solubility: Not determined

Tetra-n-dodecylammonium iodide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃